Cas no 1804204-48-5 (Ethyl 3-(3-bromo-2-oxopropyl)-2-(bromomethyl)benzoate)

• Product Name: Ethyl 3-(3-bromo-2-oxopropyl)-2-(bromomethyl)benzoate
• CAS No: 1804204-48-5
• MF: C₁₃H₁₄Br₂O₃
• MW: 378.05646276474
• CID: 4950603
• Update Time: 2025-05-19

Ethyl 3-(3-bromo-2-oxopropyl)-2-(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromo-2-oxopropyl)-2-(bromomethyl)benzoate

• Inchi： 1S/C13H14Br2O3/c1-2-18-13(17)11-5-3-4-9(12(11)8-15)6-10(16)7-14/h3-5H,2,6-8H2,1H3
• InChI Key： DNOPJCRAQAFEML-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OCC)=CC=CC=1CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 294
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(3-bromo-2-oxopropyl)-2-(bromomethyl)benzoate

Comprehensive Analysis of Ethyl 3-(3-bromo-2-oxopropyl)-2-(bromomethyl)benzoate (CAS No. 1804204-48-5)

Ethyl 3-(3-bromo-2-oxopropyl)-2-(bromomethyl)benzoate (CAS No. 1804204-48-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring both bromomethyl and bromo-2-oxopropyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular framework enables applications in drug discovery, material science, and fine chemical synthesis, aligning with current trends in sustainable and precision chemistry.

In recent years, the demand for halogenated benzoates like Ethyl 3-(3-bromo-2-oxopropyl)-2-(bromomethyl)benzoate has surged, driven by their role in developing bioactive molecules. Researchers frequently explore its reactivity in cross-coupling reactions and palladium-catalyzed transformations, topics trending in AI-driven literature searches. The compound’s CAS No. 1804204-48-5 is often queried alongside keywords such as "synthetic applications", "structure-activity relationships", and "green chemistry alternatives", reflecting industry priorities.

The synthesis of Ethyl 3-(3-bromo-2-oxopropyl)-2-(bromomethyl)benzoate typically involves bromination and esterification steps, optimized for high yield and purity. Analytical techniques like NMR, HPLC, and mass spectrometry are critical for characterizing this compound, ensuring compliance with regulatory standards. Its stability under various conditions makes it suitable for scalable production, addressing the growing need for high-performance intermediates in R&D.

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In summary, Ethyl 3-(3-bromo-2-oxopropyl)-2-(bromomethyl)benzoate (CAS No. 1804204-48-5) exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications, coupled with rigorous safety and environmental profiles, position it as a key player in modern synthetic chemistry. Future studies may explore its catalytic potential and biocompatibility, further expanding its industrial footprint.